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Compound of Interest

Compound Name:
2-Chloro-5-

(trifluoromethyl)benzoyl chloride

Cat. No.: B1585943 Get Quote

Core Physicochemical & Structural Properties
2-Chloro-5-(trifluoromethyl)benzoyl chloride is a substituted aromatic acyl chloride. The

trifluoromethyl (-CF3) group significantly influences the molecule's electronic properties,

enhancing its reactivity as an electrophile and often improving the metabolic stability and

lipophilicity of its derivatives—a desirable trait in drug discovery.[1]

Compound Identification & Properties
A summary of the key quantitative data for this compound is presented below.

Property Value Source

Molecular Weight 243.01 g/mol [2][3]

Molecular Formula C₈H₃Cl₂F₃O [2][3][4]

CAS Number 657-05-6 [2][4]

Appearance
Light red to yellow liquid

(typical for acyl chlorides)
[5]

Reactivity

Highly reactive, especially with

nucleophiles (water, alcohols,

amines)

[1][5]
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Chemical Structure
The structural arrangement of the substituents on the benzene ring is key to the compound's

utility in regioselective synthesis.
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2-Chloro-5-(trifluoromethyl)benzoic Acid

+ Thionyl Chloride (SOCl₂)
+ cat. DMF

Reflux (2-4h)
Anhydrous Conditions

Crude Product Mixture Byproducts (SO₂, HCl)

Vacuum Distillation

Pure 2-Chloro-5-(trifluoromethyl)benzoyl Chloride
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2-Chloro-5-(trifluoromethyl)benzoyl Chloride
(Acylating Agent)

Acylation Reaction
(Amide or Ester Formation)

Nucleophile
(e.g., R-NH₂ or R-OH)

Base
(e.g., Pyridine, Et₃N)

HCl Scavenger

Bioactive Molecule
(Amide or Ester Derivative)

Byproduct
(e.g., Pyridinium Hydrochloride)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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